N-(2,4-dimethoxyphenyl)-2-((furan-2-ylmethyl)thio)acetamide
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Description
N-(2,4-dimethoxyphenyl)-2-((furan-2-ylmethyl)thio)acetamide is a useful research compound. Its molecular formula is C15H17NO4S and its molecular weight is 307.36. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis
The compound has been studied in the context of heteroaromatic decarboxylative Claisen rearrangement reactions, indicating its utility in generating diverse heteroaromatic products. This application is significant for the synthesis of complex molecules in organic chemistry (Craig et al., 2005).
Antimicrobial Activity
Research has demonstrated the synthesis and characterization of Schiff bases derived from the compound, highlighting its potential in antimicrobial activity. The study reports the preparation of various derivatives and their testing against different microbial strains, showcasing the compound's versatility in creating new antimicrobial agents (Arora et al., 2013).
Anticancer Research
Another study focused on the synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and evaluated their anticancer activity. This research found that certain derivatives exhibited potent and selective cytotoxic effects against leukemia cell lines, suggesting the compound's applicability in developing new anticancer therapies (Horishny et al., 2021).
Pharmacological Evaluation
The compound's derivatives have also been synthesized and assessed for their anticonvulsant activities, showcasing the broad potential of this compound in medicinal chemistry. This includes studies where compounds were synthesized by the reaction of thiourea with acetylacetone, further processed to create potential anticonvulsant agents (Severina et al., 2020).
Properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(furan-2-ylmethylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4S/c1-18-11-5-6-13(14(8-11)19-2)16-15(17)10-21-9-12-4-3-7-20-12/h3-8H,9-10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTXUUPKFZRMYRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSCC2=CC=CO2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.